Cas no 922083-48-5 (N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methoxyacetamide)

• Product Name: N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methoxyacetamide
• CAS No: 922083-48-5
• MF: C₁₇H₁₈FN₅O₃
• MW: 359.354926586151
• CID: 6265459
• PubChem ID: 42391411
• Update Time: 2025-07-09

N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methoxyacetamide
• N-(2-{5-[(4-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methoxyacetamide
• N-[2-[5-[(4-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-methoxyacetamide
• N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methoxyacetamide
• 922083-48-5
• AKOS024639599
• F2323-0736

• Inchi： 1S/C17H18FN5O3/c1-26-10-15(24)19-6-7-23-16-14(8-21-23)17(25)22(11-20-16)9-12-2-4-13(18)5-3-12/h2-5,8,11H,6-7,9-10H2,1H3,(H,19,24)
• InChI Key： MPKVYBJZXCIHQX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC2=C(C=NN2CCNC(COC)=O)C1=O

Computed Properties

• Exact Mass: 359.13936762g/mol
• Monoisotopic Mass: 359.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methoxyacetamide

CAS No. 922083-48-5: N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methoxyacetamide

The compound with CAS No. 922083-48-5, known as N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methoxyacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic aromatic system with two nitrogen atoms in the pyrimidine ring and one nitrogen atom in the pyrazole ring. This core is further substituted with a fluorophenyl group at position 5 and an acetamide group at position 1 of the pyrazolo[3,4-d]pyrimidine ring. The presence of these substituents significantly influences the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in targeting various disease states due to their ability to modulate key cellular pathways and protein interactions. For instance, research has demonstrated that such compounds can act as inhibitors of kinases and other enzymes involved in cancer progression and inflammatory diseases.

The synthesis of N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methoxyacetamide involves a multi-step process that typically includes nucleophilic substitution reactions and condensation steps to form the heterocyclic core. The introduction of the fluorophenyl group and the acetamide substituent requires precise control over reaction conditions to ensure high yields and product purity.

In terms of biological activity, this compound has shown promising results in vitro assays targeting specific molecular pathways. For example, studies have indicated that it exhibits potent inhibitory activity against certain kinases involved in cell proliferation and survival signaling. These findings suggest that it could serve as a lead compound for further optimization in drug development programs.

Moreover, the incorporation of a methoxy group in the acetamide substituent enhances the compound's solubility and bioavailability, making it more suitable for pharmacological studies. This feature is particularly important for compounds intended for use in preclinical models or clinical trials.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of this compound to various protein targets using molecular docking simulations. These studies provide valuable insights into its potential mechanisms of action and guide further experimental investigations.

In conclusion, N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-y}l)ethyl)-2-methoxyacetamide represents a valuable addition to the library of pyrazolo[3,4-d]pyrimidine derivatives with potential applications in therapeutic development. Its unique structure and promising biological profile make it an attractive candidate for further research and optimization.